Cas no 898782-25-7 (3-Methyl-4'-thiomorpholinomethyl benzophenone)

• Product Name: 3-Methyl-4'-thiomorpholinomethyl benzophenone
• CAS No: 898782-25-7
• MF: C₁₉H₂₁NOS
• MW: 311.441143751144
• MDL: MFCD03841724
• CID: 871645
• PubChem ID: 24724499
• Update Time: 2025-11-01

3-Methyl-4'-thiomorpholinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• (3-methylphenyl)-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone
• 3-Methyl-4'-thiomorpholinomethyl benzophenone
• (4-(Thiomorpholinomethyl)phenyl)(m-tolyl)methanone
• AKOS016020288
• (3-Methylphenyl){4-[(thiomorpholin-4-yl)methyl]phenyl}methanone
• MFCD03841724
• 3-METHYL-4'-THIOMORPHOLINOMETHYLBENZOPHENONE
• A922550
• 898782-25-7
• DTXSID50642898

• MDL： MFCD03841724
• Inchi： 1S/C19H21NOS/c1-15-3-2-4-18(13-15)19(21)17-7-5-16(6-8-17)14-20-9-11-22-12-10-20/h2-8,13H,9-12,14H2,1H3
• InChI Key： UVIYFWWHBSDUTH-UHFFFAOYSA-N
• SMILES： S1CCN(CC2C=CC(C(C3C=CC=C(C)C=3)=O)=CC=2)CC1

Computed Properties

• Exact Mass: 311.13400
• Monoisotopic Mass: 311.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 45.61000
• LogP: 3.71270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3-Methyl-4'-thiomorpholinomethyl benzophenone

3-Methyl-4'-thiomorpholinomethyl benzophenone (CAS No. 898782-25-7): A Comprehensive Overview of Its Properties and Applications

In the realm of organic chemistry and pharmaceutical research, 3-Methyl-4'-thiomorpholinomethyl benzophenone (CAS No. 898782-25-7) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its thiomorpholine and benzophenone moieties, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug discovery, material science, and photochemical applications.

The molecular structure of 3-Methyl-4'-thiomorpholinomethyl benzophenone combines a benzophenone core with a thiomorpholine substituent, enhancing its reactivity and functional diversity. This hybrid architecture makes it a valuable building block for designing novel compounds with tailored properties. Recent studies highlight its role in the development of UV-absorbing materials and photoinitiators, aligning with the growing demand for advanced polymeric systems in coatings and adhesives.

One of the most searched questions related to this compound is: "What are the synthetic routes for 3-Methyl-4'-thiomorpholinomethyl benzophenone?" The synthesis typically involves a multi-step process, starting with the functionalization of benzophenone derivatives followed by the introduction of the thiomorpholine group. Optimizing reaction conditions, such as temperature and catalyst selection, is crucial for achieving high yields and purity. These methodologies are often discussed in academic forums and patent literature, reflecting the compound's industrial relevance.

Another trending topic is the biological activity of 3-Methyl-4'-thiomorpholinomethyl benzophenone. While not classified as a pharmaceutical active ingredient, its structural analogs have shown promise in modulating specific enzymatic pathways. This has sparked interest in its potential as a scaffold for medicinal chemistry projects, particularly in targeting neurodegenerative diseases and inflammation. Researchers are also investigating its photophysical properties, which could lead to applications in organic electronics and sensors.

From an environmental perspective, the compound's stability and degradation pathways are critical considerations. Analytical techniques like HPLC and mass spectrometry are employed to monitor its behavior under various conditions. This aligns with the broader industry shift toward green chemistry and sustainable practices, where understanding the lifecycle of chemical intermediates is paramount.

In summary, 3-Methyl-4'-thiomorpholinomethyl benzophenone (CAS No. 898782-25-7) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from material science to drug development—underscore its importance as a research tool. As scientific inquiries continue to evolve, this compound is poised to remain a focal point for breakthroughs in synthetic and applied chemistry.